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Abstract

Gadosircoclamide is identified as a radiodiagnostic agent, though publicly available data
regarding its specific applications, experimental protocols, and biological interactions is notably
scarce.[1] This document compiles the available chemical and structural information for
Gadosircoclamide. Extensive searches for in-depth experimental data, including
physicochemical properties, pharmacological profiles, and detailed synthesis protocols, did not
yield substantive results, indicating its status as a specialized research compound with limited
public documentation. Consequently, this guide serves as a foundational reference based on
the currently accessible data.

Chemical Structure and Identification

Gadosircoclamide is a complex molecule containing a gadolinium ion, characteristic of its
function as a contrast agent.[1] The fundamental chemical properties derived from its structure
are summarized below.
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Property Value Source

Chemical Formula C23H38GdN507 MedKoo Biosciences|[1]
Molecular Weight 653.84 g/mol MedKoo Biosciences[1]
Exact Mass 654.2012 MedKoo Biosciences|[1]
CAS Number 1801159-68-1 MedKoo Biosciences|[1]
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Physicochemical and Pharmacological Data

A comprehensive search for quantitative physicochemical and pharmacological data for
Gadosircoclamide did not yield any specific experimental results. Information regarding
properties such as solubility, partition coefficient, pKa, and detailed pharmacokinetic or
pharmacodynamic profiles is not publicly available.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or application of
Gadosircoclamide are not described in the available literature. Commercial sources indicate
that the compound may be available via custom synthesis.[1]
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Biological Pathways and Mechanism of Action

There is no available information on the specific biological signaling pathways modulated by or
interacting with Gadosircoclamide. As a radiodiagnostic agent, its mechanism of action is
presumed to be centered around the paramagnetic properties of the gadolinium ion, which
enhances relaxation rates of water protons in its vicinity, thereby increasing the signal intensity
in magnetic resonance imaging (MRI). However, specific details of its distribution, targeting,
and elimination pathways have not been publicly documented.

Logical Relationship Diagram

Due to the absence of information on signaling pathways or experimental workflows, the
following diagram illustrates the logical classification of Gadosircoclamide based on the
available information.
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Gadosircoclamide Classification

Conclusion

Gadosircoclamide is a gadolinium-containing compound identified as a radiodiagnostic agent.
While its fundamental chemical structure is known, there is a significant lack of publicly
available in-depth technical data, including physicochemical properties, experimental protocols,
and biological activity. This suggests that Gadosircoclamide is a compound primarily used in a
research or developmental setting, with proprietary or unpublished data. The information
provided herein serves as a baseline for researchers and professionals interested in this
molecule, highlighting the need for further investigation to fully characterize its properties and
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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